Cas no 1361680-47-8 (4-(2,5-Dichlorophenyl)-2,3-difluoropyridine)

• Product Name: 4-(2,5-Dichlorophenyl)-2,3-difluoropyridine
• CAS No: 1361680-47-8
• MF: C₁₁H₅Cl₂F₂N
• MW: 260.066907644272
• CID: 4922692
• Update Time: 2025-10-28

4-(2,5-Dichlorophenyl)-2,3-difluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-Dichlorophenyl)-2,3-difluoropyridine

• Inchi： 1S/C11H5Cl2F2N/c12-6-1-2-9(13)8(5-6)7-3-4-16-11(15)10(7)14/h1-5H
• InChI Key： UVUWBLZGFSCNBQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CN=C(C=1F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 4.3
• Topological Polar Surface Area: 12.9

Additional information on 4-(2,5-Dichlorophenyl)-2,3-difluoropyridine

Introduction to 4-(2,5-Dichlorophenyl)-2,3-difluoropyridine (CAS No. 1361680-47-8)

4-(2,5-Dichlorophenyl)-2,3-difluoropyridine, with the CAS number 1361680-47-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with dichlorophenyl and difluoro groups. These substituents contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of 4-(2,5-Dichlorophenyl)-2,3-difluoropyridine is C₁₀H₅Cl₂F₂N, and its molecular weight is approximately 256.09 g/mol. The compound's physical properties include a melting point of around 78-80°C and a boiling point of approximately 240-245°C at 760 mmHg. It is generally insoluble in water but exhibits good solubility in organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO).

In recent years, 4-(2,5-Dichlorophenyl)-2,3-difluoropyridine has been extensively studied for its potential applications in the development of novel drugs. One notable area of research involves its use as an intermediate in the synthesis of compounds with anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of selective COX-2 inhibitors, which are known for their reduced gastrointestinal side effects compared to non-selective NSAIDs.

Beyond its applications in pharmaceuticals, 4-(2,5-Dichlorophenyl)-2,3-difluoropyridine has also shown promise in the field of agrochemicals. Researchers have explored its use as an intermediate in the synthesis of herbicides and fungicides due to its ability to enhance the efficacy and selectivity of these compounds. A recent study published in Pesticide Biochemistry and Physiology demonstrated that derivatives of this compound exhibited excellent activity against a range of plant pathogens, making them potential candidates for new agricultural products.

The synthetic routes for preparing 4-(2,5-Dichlorophenyl)-2,3-difluoropyridine have been well-documented in the literature. One common method involves the reaction of 2,5-dichlorobenzoyl chloride with 2,3-difluoropyridine in the presence of a base such as triethylamine or pyridine. This reaction typically proceeds via an electrophilic aromatic substitution mechanism, yielding high yields of the desired product. Another approach involves the palladium-catalyzed coupling reaction between 4-bromopyridine-2,3-difluoro and 1-chloro-2,5-dichlorobenzene under suitable conditions.

The safety and environmental impact of 4-(2,5-Dichlorophenyl)-2,3-difluoropyridine are important considerations for both industrial and academic researchers. While the compound itself is not classified as hazardous under current regulations, proper handling and storage procedures should be followed to ensure workplace safety. It is recommended to handle this compound under well-ventilated conditions and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 4-(2,5-Dichlorophenyl)-2,3-difluoropyridine (CAS No. 1361680-47-8) is a highly versatile compound with significant potential applications in both pharmaceutical and agrochemical industries. Its unique structural features make it an attractive intermediate for the synthesis of various bioactive compounds. Ongoing research continues to explore new avenues for its use, further solidifying its importance in modern chemical research.